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Compound of Interest

Compound Name:

2-(2,4-

Dichlorophenoxy)propanehydrazid

e

CAS No.: 15253-89-1

Cat. No.: B091382

Get Quote

Executive Summary & Chemical Profile
This guide defines the mandatory disposal procedures for 2-(2,4-
Dichlorophenoxy)propanehydrazide (a derivative of Dichlorprop/2,4-DP). Improper disposal

of this compound presents two distinct risks: environmental persistence (due to the chlorinated

phenoxy ring) and reactive incompatibility (due to the hydrazide moiety).

Unlike standard organic waste, this compound requires strict segregation into Halogenated

Waste streams.[1] Under no circumstances should this material enter municipal water systems.
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Parameter Data Operational Implication

Chemical Structure
Chlorinated Phenoxy +

Hydrazide

Dual hazard: Toxic + Reducing

Agent.

Waste Category Halogenated Organic

Requires high-temp

incineration with HCl

scrubbing.

Reactivity Reducing Agent

INCOMPATIBLE with strong

oxidizers (e.g., Nitric Acid,

Peroxides).

Aquatic Toxicity High (Long-term effects)
Zero-discharge policy for

drains/sinks.

Regulatory Context RCRA Characteristic (Toxic)
Treat as hazardous waste

(analogous to U240/D016).

Pre-Disposal Stabilization (The Self-Validating System)
Trustworthiness in safety relies on verifying stability before waste consolidation.

Before moving the chemical to a waste container, you must perform the Oxidizer Compatibility

Check. Hydrazides can react vigorously with oxidizing agents, potentially liberating nitrogen

gas or toxic hydrazine derivatives.

The Protocol:

Review the Matrix: Identify what solvents or reagents are mixed with the hydrazide.

The "Oxidizer Exclusion" Rule:

If mixed with Peroxides, Nitrates, or Permanganates:DO NOT cap tightly immediately.

Quench the oxidizer first (using a mild reducing agent like sodium thiosulfate) in a fume

hood.

If stable/pure: Proceed to Section 3.
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pH Check: Ensure the waste solution is not highly acidic (pH < 3). Acidic conditions can

hydrolyze the hydrazide, releasing free hydrazine (a potent carcinogen) and the parent acid

(2,4-DP). Keep waste neutral or slightly alkaline if possible.

Operational Disposal Workflow
The following decision logic ensures the material enters the correct destruction pathway.
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Waste Generation:
2-(2,4-Dichlorophenoxy)

propanehydrazide

Physical State?

Solid / Precipitate

Solid

Solution / Mother Liquor

Liquid

Container A:
Solid Hazardous Waste

(Trace Halogenated)

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Chlorinated Solvents

Non-Halogenated
(MeOH, Acetone)

Flammable Solvents

Container B:
Halogenated Organic Liquid

Mandatory Override:
Treat as Halogenated due to Solute

Labeling Protocol:
'Contains Halogenated Organics'

+ CAS Number

Container C:
Non-Halogenated Organic*

(*Segregate if >2% Halogen content)

EHS Pickup / Incineration

Click to download full resolution via product page
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Caption: Decision tree for segregating hydrazide waste. Note the "Mandatory Override" forcing

liquid waste into Halogenated streams regardless of solvent.

Waste Stream Specifications
A. Container Selection

Material: High-Density Polyethylene (HDPE) or Amber Glass.

Avoid: Metal containers (due to potential corrosion from hydrolysis byproducts) or standard

LDPE if using aggressive halogenated solvents like DCM.

B. Labeling Requirements (Chain of Custody)
Generic labels like "Chemical Waste" are insufficient and dangerous for downstream handlers.

Primary Identifier: "Halogenated Organic Waste"[1]

Constituent Listing: "2-(2,4-Dichlorophenoxy)propanehydrazide" (Do not use

abbreviations).

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[2]

C. Storage
Store the waste container in a Secondary Containment Tray in a cool, well-ventilated area.

Ensure it is physically separated from:

Oxidizing acids (Nitric, Perchloric).

Hypochlorites (Bleach) — Risk of chloramine/hydrazine vapor formation.

Emergency Contingencies
Spill Response (Small Scale < 500 mL/g)

Evacuate & Ventilate: Clear the immediate area.

PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles.
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Absorb: Use an inert absorbent (Vermiculite or Clay). Do not use paper towels if the

hydrazide is in a concentrated solution, as drying hydrazides on cellulose can increase

flammability risks.

Clean: Collect absorbed material into the Solid Hazardous Waste container (Container A).

Wash surface with soap and water; collect rinsate into Liquid Halogenated Waste (Container

B).

Exposure First Aid[3]
Eye Contact: Rinse immediately for 15 minutes.[2][3] The phenoxy component causes

severe damage.[2]

Skin Contact: Wash with soap and water.[2][3][4][5] Do not use ethanol (may increase

absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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